Cas no 117-56-6 (1,5-Naphthalenedisulfonicacid, 4-hydroxy-)

• Product Name: 1,5-Naphthalenedisulfonicacid, 4-hydroxy-
• CAS No: 117-56-6
• MF: C₁₀H₈O₇S₂
• MW: 304.296320915222
• CID: 166583
• PubChem ID: 67023
• Update Time: 2025-04-19

1,5-Naphthalenedisulfonicacid, 4-hydroxy- Chemical and Physical Properties

Names and Identifiers

• 1,5-Naphthalenedisulfonicacid, 4-hydroxy-
• 4-hydroxynaphthalene-1,5-disulfonic acid
• 4-hydroxynaphthalene-1,5-disulphonic acid
• 1-Naphthol-4,8-disulfonic acid
• Schoellkopf's acid
• α-Naphtholdisulfonic acid S
• 8-Hydroxy-1,5-naphthalenedisulfonic acid
• 4-Hydroxy-1,5-naphthalenedisulfonic acid
• .alpha.-Naphthol-4,8-disulfonic acid
• L6O8AVH6FU
• .alpha.-Naphtholdisulfonic acid S
• UNII-L6O8AVH6FU
• NSC-8629
• 1-NAPHTHOL-4,8-DISULFONIC ACID [MI]
• DTXSID30151655
• NS00023791
• 117-56-6
• SCHEMBL2932464
• Q27282785
• EINECS 204-197-6
• NSC8629
• 1-hydroxynaphthalene-4,8-disulfonic acid
• NSC 8629

• Inchi： 1S/C10H8O7S2/c11-7-4-5-8(18(12,13)14)6-2-1-3-9(10(6)7)19(15,16)17/h1-5,11H,(H,12,13,14)(H,15,16,17)
• InChI Key： XIQKALDENTUXBY-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C2C(=CC=C(C2=1)O)S(=O)(=O)O)(=O)(=O)O

Computed Properties

• Exact Mass: 303.97114
• Monoisotopic Mass: 303.971144
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 527
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 146
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 0.3

Experimental Properties

• Density: 1.816
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.725
• PSA: 128.97